1-ethyl-4-(3-phenoxybenzyl)piperazine

• IUPAC Name: 1-ethyl-4-[(3-phenoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H24N2O/c1-2-20-11-13-21(14-12-20)16-17-7-6-10-19(15-17)22-18-8-4-3-5-9-18/h3-10,15H,2,11-14,16H2,1H3
• InChI Key: XPEAQMFGWXPDJU-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CC(=CC=C2)OC3=CC=CC=C3
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

1-ethyl-4-(3-phenoxybenzyl)piperazine is a chemical compound that has been widely studied in scientific research due to its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

1-ethyl-4-(3-phenoxybenzyl)piperazine has been studied in various scientific research applications. It has been investigated for its potential as an anticancer agent, with studies showing promising results in inhibiting the growth of cancer cells. Additionally, it has been studied for its potential as an antipsychotic agent, with studies showing its ability to modulate dopamine receptors in the brain. Other potential therapeutic applications include its use as an antidepressant, anxiolytic, and anticonvulsant agent.

Mechanism of Action

The exact mechanism of action of 1-ethyl-4-(3-phenoxybenzyl)piperazine is not fully understood. However, studies have suggested that it may exert its therapeutic effects through modulation of neurotransmitter receptors in the brain, including dopamine and serotonin receptors. It has also been found to exhibit antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in the brain, which may contribute to its potential as an antidepressant and anxiolytic agent. It has also been found to exhibit antioxidant and anti-inflammatory properties, which may contribute to its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-ethyl-4-(3-phenoxybenzyl)piperazine in lab experiments is its reproducible synthesis method. Additionally, its potential therapeutic applications make it an attractive compound for further investigation. However, one limitation is the limited availability of the compound, which may make it difficult to conduct large-scale experiments.

Future Directions

There are several future directions for research on 1-ethyl-4-(3-phenoxybenzyl)piperazine. One potential area of investigation is its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential. Finally, investigations into the synthesis of related compounds may yield new insights into the potential therapeutic applications of this class of compounds.

Synthesis Methods

The synthesis of 1-ethyl-4-(3-phenoxybenzyl)piperazine involves the reaction of 3-phenoxybenzyl chloride with ethylenediamine in the presence of a base catalyst. The resulting intermediate is then reacted with piperazine to yield the final product. This synthesis method has been reported in several scientific publications and has been found to be efficient and reproducible.